Cas no 29461-03-8 (Pyrazine,2-methyl-5-propyl-)

• Product Name: Pyrazine,2-methyl-5-propyl-
• CAS No: 29461-03-8
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• CID: 276197
• PubChem ID: 122383
• Update Time: 2025-04-19

Pyrazine,2-methyl-5-propyl- Chemical and Physical Properties

Names and Identifiers

• Pyrazine,2-methyl-5-propyl-
• 2-methyl-5-propylpyrazine
• 5-Methyl-2-propylpyrazine
• 2-methyl-5-propyl-pyrazine
• DAOYAWODBHNYDA-UHFFFAOYSA-N
• 29461-03-8
• 93M0A48A82
• AKOS006370717
• SCHEMBL299637
• CHEBI:193644
• NS00114096
• UNII-93M0A48A82
• Q27271594
• Pyrazine, 2-methyl-5-propyl-
• DTXSID0067472

• Inchi： 1S/C8H12N2/c1-3-4-8-6-9-7(2)5-10-8/h5-6H,3-4H2,1-2H3
• InChI Key： DAOYAWODBHNYDA-UHFFFAOYSA-N
• SMILES： N1C=C(C)N=CC=1CCC

Computed Properties

• Exact Mass: 136.10016
• Monoisotopic Mass: 136.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 93.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines